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Compound of Interest

Compound Name: Propylene

CAS No.: 115-07-1

Cat. No.: B089431 Get Quote

Critical Safety Protocols & Application Framework
for Pharmaceutical Synthesis
Executive Summary
This technical guide provides a rigorous analysis of Propylene (CAS 115-07-1), tailored for

research scientists and drug development professionals. Unlike downstream derivatives such

as propylene glycol, Propylene exists as a liquefied gas under pressure and serves as a

fundamental carbon C3-feedstock in organic synthesis. Its handling requires precise

engineering controls to mitigate flammability and asphyxiation risks.[1] This document

synthesizes authoritative Safety Data Sheet (SDS) parameters with field-proven handling

methodologies to ensure experimental integrity and personnel safety.

Part 1: Identity & Physicochemical Profile
Substance Identity:

Chemical Name: Propylene (IUPAC: Propene)

CAS Registry Number:115-07-1[2][3][4][5]

Formula:

Molecular Weight: 42.08 g/mol [2][6]
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Synonyms: Methylethylene, 1-Propene[7]

Critical Physicochemical Data for Process Design: The following parameters dictate the

engineering controls required for safe reactor integration.

Property Value Implications for Research

Physical State Liquefied Gas

Requires pressure-rated

stainless steel (316SS) lines;

avoid Tygon tubing.

Boiling Point -47.6 °C

Rapid phase change upon

release; extreme frostbite

hazard.

Vapor Density 1.5 (Air = 1.[3]0)

Heavier than air. Leaks "pool"

in low-lying areas/drains,

creating explosion pockets.

Flash Point -108 °C

Ignites instantly upon contact

with a spark; cryogenic

temperatures do not mitigate

fire risk.

LEL / UEL 2.0% / 11.1%

Narrow flammability window

but easily reached in fume

hoods if ventilation fails.

Autoignition Temp ~455 °C

High thermal stability, but

catalytic surfaces can lower

this threshold.

Part 2: Hazard Identification & Toxicology (GHS
Standards)
GHS Classification:

Flammable Gases: Category 1 (H220: Extremely flammable gas)[3]
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Gases Under Pressure: Liquefied Gas (H280: Contains gas under pressure; may explode if

heated)[3]

Toxicological Mechanism: Propylene is classified as a Simple Asphyxiant.[4] It possesses low

systemic toxicity (LC50 Rat Inhalation > 65,000 ppm/4h). The primary physiological threat is

Oxygen Displacement.

Mechanism:[5][8] In confined spaces (e.g., NMR rooms, walk-in hoods), a leak displaces

atmospheric oxygen (

).

Threshold: Oxygen levels < 19.5% trigger cognitive impairment; < 6% leads to immediate

collapse.

Warning Properties: Propylene has a faint petroleum-like odor, but the odor threshold is

often inadequate to warn of hazardous concentrations before asphyxiation risks arise.

Part 3: Safe Handling & Experimental Workflow
The "Static-Zero" Protocol: Propylene's low conductivity and high flammability make

electrostatic discharge (ESD) the primary ignition source in laboratory settings.

1. Engineering Controls
Bonding & Grounding: All conductive equipment (cylinders, regulators, reactor vessels) must

be cross-bonded and grounded to earth. Resistance should be < 10 ohms.

Flash Arrestors: Must be installed downstream of the regulator and upstream of the reactor

to prevent flame propagation back into the cylinder.

Ventilation: Minimum 10 air changes per hour (ACH) in the lab; 100 lfm face velocity in fume

hoods.

2. Experimental Setup: Cylinder to Reactor
The following workflow illustrates the mandatory safety architecture for introducing Propylene
into a reaction vessel (e.g., for hydroformylation or oxidation).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.rentfreegas.uk/safety/propylene%20safety%20data%20sheet%202014.pdf
https://www.benchchem.com/product/b089431?utm_src=pdf-body
https://www.hess.com/docs/default-source/us-safety-data-sheets/propylene_sds_na2015_102318_final.pdf?sfvrsn=2
https://produkte.linde-gas.at/sdb_konform/C3H6_10021744EN.pdf
https://gasinnovations.com/wp-content/uploads/Gas-Innovations-Propylene-SDS.pdf
https://www.benchchem.com/product/b089431?utm_src=pdf-body
https://www.benchchem.com/product/b089431?utm_src=pdf-body
https://www.benchchem.com/product/b089431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grounding Bus

Propylene Cylinder
(Secured Upright)

CGA 510 Regulator
(Stainless Steel)

Check Valve
(Prevent Backflow)

 < 150 psi Flashback Arrestor
(Flame Barrier)

Mass Flow Controller
(Digital)

Reaction Vessel
(Inert Atmosphere)

 Controlled Feed

Vent Scrubber
(Exhaust)

 Unreacted Gas

Click to download full resolution via product page

Caption: Figure 1. Standardized Propylene delivery train preventing backflow and flashback

events.

Part 4: Pharmaceutical Applications & Synthesis
Pathways
Propylene is rarely the API itself but is a critical "C3 Synthon" in drug development. It serves

as the precursor for chiral intermediates.

Key Synthetic Utility:

Epoxidation: Conversion to Propylene Oxide, a precursor for chiral propylene glycols used

in drug solubilization.

Hydroformylation: Conversion to Butyraldehyde, a scaffold for synthesizing APIs like

levetiracetam.

Polymerization: Synthesis of Polypropylene for medical devices (syringes, mesh).
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Caption: Figure 2. Propylene as a divergent feedstock for pharmaceutical excipients and

medical materials.

Part 5: Emergency Response Protocols
Scenario: Leaking Cylinder in Lab

Evacuate: Immediate evacuation. Do not toggle electrical switches (lights/hoods) to avoid

sparks.

Isolate: If safe, shut off the main gas supply valve remotely.

Ventilate: Allow high-velocity exhaust systems to dissipate the gas. Do not re-enter until LEL

< 10%.

Scenario: Skin Contact (Cryogenic Burn)

Do Not Rub: Rubbing frozen tissue causes necrosis.

Tepid Water: Immerse area in warm water (not hot, ~40°C).[7]

Sterile Dressing: Apply loose, sterile bandages. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Monograph: Propylene (CAS 115-07-1)].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089431#propylene-cas-number-and-safety-data-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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